Cas no 6097-21-8 (2-(4-Nitrophenyl)-2-oxoethyl thiocyanate)

2-(4-Nitrophenyl)-2-oxoethyl thiocyanate structure
6097-21-8 structure
Product Name:2-(4-Nitrophenyl)-2-oxoethyl thiocyanate
CAS No:6097-21-8
MF:C9H6N2O3S
MW:222.220540523529
MDL:MFCD01629909
CID:516487
PubChem ID:1988488
Update Time:2025-04-19

2-(4-Nitrophenyl)-2-oxoethyl thiocyanate Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Nitrophenyl)-2-thiocyanatoethanone
    • [2-(4-nitrophenyl)-2-oxoethyl] thiocyanate
    • 2-(4-Nitrophenyl)-2-oxoethyl thiocyanate
    • Thiocyanic acid,2-(4-nitrophenyl)-2-oxoethyl ester
    • [2-(4-nitrophenyl)-2-oxoethyl]thiocarbonitrile
    • 4-Nitrophenacyl thiocyanate
    • 2-(cyanosulfanyl)-1-(4-nitrophenyl)ethan-1-one
    • Thiocyanic acid, 2-(4-nitrophenyl)-2-oxoethyl ester
    • DTXSID70365799
    • Oprea1_201754
    • 6097-21-8
    • SCHEMBL4485061
    • 4-NITROPHENACYLTHIOCYANATE
    • SR-01000246190-1
    • LS-08404
    • CS-0322821
    • MFCD01629909
    • AKOS003235086
    • 1-(4-nitrophenyl)-2-thiocyanatoethan-1-one
    • YDZIDXSUWKPPNJ-UHFFFAOYSA-N
    • DB-001642
    • ALBB-025194
    • SR-01000246190
    • MDL: MFCD01629909
    • Inchi: 1S/C9H6N2O3S/c10-6-15-5-9(12)7-1-3-8(4-2-7)11(13)14/h1-4H,5H2
    • InChI Key: YDZIDXSUWKPPNJ-UHFFFAOYSA-N
    • SMILES: S(C#N)CC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 222.01000
  • Monoisotopic Mass: 222.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.418
  • Melting Point: 119-120 °C
  • Boiling Point: 416.7°C at 760 mmHg
  • Flash Point: 205.8°C
  • Refractive Index: 1.624
  • PSA: 111.98000
  • LogP: 2.51498

2-(4-Nitrophenyl)-2-oxoethyl thiocyanate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(4-Nitrophenyl)-2-oxoethyl thiocyanate Pricemore >>

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